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Compound of Interest

Compound Name:
2-Amino-3-methoxy-4-

fluorobenzoic acid

Cat. No.: B581568 Get Quote

Technical Guide: 2-Amino-3-methoxy-4-
fluorobenzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 2-Amino-3-methoxy-4-fluorobenzoic acid, a key intermediate in

pharmaceutical research and development.

Chemical and Physical Properties
2-Amino-3-methoxy-4-fluorobenzoic acid is a substituted aromatic carboxylic acid. The

integration of an amino group, a methoxy group, and a fluorine atom onto the benzoic acid

scaffold imparts unique chemical properties that are of significant interest in medicinal

chemistry. These substitutions can influence the molecule's acidity, lipophilicity, and metabolic

stability, making it a valuable building block for the synthesis of complex therapeutic agents.

Table 1: Physicochemical Properties of 2-Amino-3-methoxy-4-fluorobenzoic acid
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Property Value

Molecular Formula C₈H₈FNO₃[1]

Molecular Weight 185.15 g/mol [1]

CAS Number 126480-32-8[2]

Experimental Protocols
The synthesis and analysis of 2-Amino-3-methoxy-4-fluorobenzoic acid and related

compounds are critical for ensuring the quality and purity of starting materials in drug discovery

pipelines. Below are detailed methodologies for its synthesis and characterization.

2.1. Synthesis of Substituted Aminobenzoic Acids

While a specific synthetic route for 2-Amino-3-methoxy-4-fluorobenzoic acid is not detailed

in the provided search results, a general multi-step synthesis for a related compound, 2-Amino-

4-Fluorobenzoic Acid, can be adapted. This process typically involves nitration, oxidation, and

reduction steps.

A General Synthetic Workflow:

Sample Preparation

Instrumental Analysis Data Interpretation

Dissolve Sample
in Suitable Solvent

HPLC
(Purity Assessment)

NMR Spectroscopy
(Structural Elucidation)

Mass Spectrometry
(Molecular Weight Confirmation)

Purity > 96%

Confirm Structure

Confirm Molecular Weight
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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